Cas no 1203085-97-5 (ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate)
1203085-97-5 structure
Product Name:ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate
CAS No:1203085-97-5
MF:C14H16N4O3S
MW:320.366841316223
CID:5763142
PubChem ID:45504262
Update Time:2024-01-14
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate
- ethyl 4-(benzo[c][1,2,5]thiadiazole-5-carbonyl)piperazine-1-carboxylate
- VU0521068-1
- CHEMBL4892292
- AKOS024519233
- 1203085-97-5
- F5791-3374
-
- Inchi： 1S/C14H16N4O3S/c1-2-21-14(20)18-7-5-17(6-8-18)13(19)10-3-4-11-12(9-10)16-22-15-11/h3-4,9H,2,5-8H2,1H3
- InChI Key： ANOOJEZQGDHAHB-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCN(C(=O)OCC)CC1)=O
Computed Properties
- Exact Mass: 320.09431156g/mol
- Monoisotopic Mass: 320.09431156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 104Ų
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-3374-2μmol |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-5μmol |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-10μmol |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-20μmol |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-1mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-2mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-3mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-4mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-5mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3374-10mg |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate |
1203085-97-5 | 10mg |
$79.0 | 2023-09-09 |
ethyl 4-(2,1,3-benzothiadiazole-5-carbonyl)piperazine-1-carboxylate Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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